![molecular formula C12H22Cl2N2O B4446249 [(1-ethyl-2-pyrrolidinyl)methyl](2-furylmethyl)amine dihydrochloride](/img/structure/B4446249.png)
[(1-ethyl-2-pyrrolidinyl)methyl](2-furylmethyl)amine dihydrochloride
Overview
Description
[(1-ethyl-2-pyrrolidinyl)methyl](2-furylmethyl)amine dihydrochloride (EFMA) is a chemical compound that has been extensively studied for its potential applications in scientific research. EFMA is a highly selective and potent agonist for the trace amine-associated receptor 1 (TAAR1), which is a G protein-coupled receptor that is expressed in various regions of the brain and peripheral tissues.
Mechanism of Action
[(1-ethyl-2-pyrrolidinyl)methyl](2-furylmethyl)amine dihydrochloride selectively binds to and activates TAAR1, which is a G protein-coupled receptor. Activation of TAAR1 leads to the activation of adenylate cyclase and the production of cyclic adenosine monophosphate (cAMP). This results in the modulation of various neurotransmitter systems, including dopamine, serotonin, and norepinephrine.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In animal studies, this compound has been shown to increase locomotor activity, enhance cognitive function, and reduce anxiety-like behavior. This compound has also been shown to increase dopamine release in the prefrontal cortex and striatum, which are regions of the brain involved in reward and motivation.
Advantages and Limitations for Lab Experiments
[(1-ethyl-2-pyrrolidinyl)methyl](2-furylmethyl)amine dihydrochloride has several advantages for lab experiments. It is a highly selective and potent agonist for TAAR1, which makes it a useful tool compound for studying the role of TAAR1 in various physiological and pathological conditions. This compound is also relatively easy to synthesize and purify, which makes it readily available for research purposes.
However, there are also some limitations to using this compound in lab experiments. This compound has a relatively short half-life, which means that it needs to be administered frequently to maintain its effects. This compound also has poor solubility in aqueous solutions, which can make it difficult to administer in certain experimental conditions.
Future Directions
There are several future directions for research on [(1-ethyl-2-pyrrolidinyl)methyl](2-furylmethyl)amine dihydrochloride. One area of interest is the potential therapeutic applications of this compound in neuropsychiatric disorders such as depression, anxiety, and addiction. Further studies are needed to determine the efficacy and safety of this compound in these conditions.
Another area of interest is the development of new TAAR1 agonists based on the structure-activity relationship of this compound. This could lead to the discovery of new compounds with improved pharmacological properties and potential therapeutic applications.
Conclusion:
This compound is a highly selective and potent agonist for TAAR1 that has been extensively studied for its potential applications in scientific research. This compound has been shown to have various biochemical and physiological effects and has potential applications in the treatment of neuropsychiatric disorders and drug discovery. Further research is needed to fully understand the mechanisms of action and potential therapeutic applications of this compound.
Scientific Research Applications
[(1-ethyl-2-pyrrolidinyl)methyl](2-furylmethyl)amine dihydrochloride has been studied for its potential applications in various fields of scientific research. One of the main areas of interest is its role in the central nervous system. This compound has been shown to activate TAAR1, which is involved in the regulation of neurotransmitter systems such as dopamine, serotonin, and norepinephrine. This makes this compound a potential candidate for the treatment of various neuropsychiatric disorders such as depression, anxiety, and addiction.
This compound has also been studied for its potential applications in the field of drug discovery. TAAR1 is a relatively new drug target, and this compound has been used as a tool compound to study the structure-activity relationship of TAAR1 agonists. This has led to the discovery of new compounds with improved pharmacological properties and potential therapeutic applications.
Properties
IUPAC Name |
1-(1-ethylpyrrolidin-2-yl)-N-(furan-2-ylmethyl)methanamine;dihydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20N2O.2ClH/c1-2-14-7-3-5-11(14)9-13-10-12-6-4-8-15-12;;/h4,6,8,11,13H,2-3,5,7,9-10H2,1H3;2*1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YUVFPYMIGQPNIX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCCC1CNCC2=CC=CO2.Cl.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22Cl2N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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